Cas no 870777-33-6 ((3-Formyl-5-methylphenyl)boronic acid)

(3-Formyl-5-methylphenyl)boronic acid Properties

Names and Identifiers

• (3-Formyl-5-methylphenyl)boronic acid
• 3-FORMYL-5-METHYLPHENYLBORONIC ACID
• 3-Fornyl-5-methylphenylboronic acid
• Boronic acid,B-(3-formyl-5-methylphenyl)-
• IDXLUNCVVBZUEN-UHFFFAOYSA-N
• FCH1122944
• TRA0100264
• AM85133
• AB44850
• (3-Formyl-5-methyl-phenyl)boronic acid
• OR350181
• BC001785
• ST2407982
• AX8217996
• X1405
• Boronic acid, B-(3-formyl
• B-(3-Formyl-5-methylphenyl)boronic acid (ACI)
• Boronic acid, (3-formyl-5-methylphenyl)- (9CI)
• CS-W016100
• 3-Formyl-5-methylphenylboronic acid
• MFCD08276762
• 3-Formyl-5-methylphenyl boronic acid
• (3-Formyl-5-methylphenyl)boronicacid
• EN300-7372727
• DS-14899
• BP-12104
• 870777-33-6
• DTXSID30584489
• AKOS015837463
• VJB77733
• SCHEMBL1072576
• +Expand

• MDL： MFCD08276762
• InChIKey： IDXLUNCVVBZUEN-UHFFFAOYSA-N
• Inchi： 1S/C8H9BO3/c1-6-2-7(5-10)4-8(3-6)9(11)12/h2-5,11-12H,1H3
• SMILES： O=CC1C=C(C)C=C(B(O)O)C=1

Computed Properties

• Exact Mass: 164.06400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.0644743g/mol
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: -0.51270
• PSA: 57.53000
• Refractive Index: 1.54
• Boiling Point: 370.9±52.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 178.1±30.7 °C
• Color/Form: No data available
• Density: 1.2

(3-Formyl-5-methylphenyl)boronic acid Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning

(3-Formyl-5-methylphenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents